Cas no 879361-74-7 (2-chloro-N-methyl-N-(3-methylthiophen-2-yl)methylacetamide)
2-chloro-N-methyl-N-(3-methylthiophen-2-yl)methylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-n-methyl-n-(3-methyl-thiophen-2-ylmethyl)-acetamide
- 2-chloro-N-methyl-N-(3-methylthiophen-2-yl)methylacetamide
- AB01322184-03
- 879361-74-7
- NCGC00327371-01
- 2-CHLORO-N-METHYL-N-[(3-METHYLTHIOPHEN-2-YL)METHYL]ACETAMIDE
- DB-228017
- AKOS001270831
- 2-Chloro-N-methyl-N-((3-methylthiophen-2-yl)methyl)acetamide
- Z147647856
- AB01322184-02
- EN300-23053
- 2-chloro-N-methyl-N-[(3-methylthien-2-yl)methyl]acetamide
- CS-0279939
- 972-924-0
- EKB36174
-
- MDL: MFCD08262830
- Inchi: 1S/C9H12ClNOS/c1-7-3-4-13-8(7)6-11(2)9(12)5-10/h3-4H,5-6H2,1-2H3
- InChI Key: HOKKZQIVVHJFIS-UHFFFAOYSA-N
- SMILES: ClCC(N(C)CC1=C(C)C=CS1)=O
Computed Properties
- Exact Mass: 217.0328129g/mol
- Monoisotopic Mass: 217.0328129g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 48.6Ų
2-chloro-N-methyl-N-(3-methylthiophen-2-yl)methylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 087230-500mg |
2-Chloro-N-methyl-N-(3-methyl-thiophen-2-ylmethyl)-acetamide |
879361-74-7 | 500mg |
£229.00 | 2022-02-28 | ||
| Enamine | EN300-23053-0.05g |
2-chloro-N-methyl-N-[(3-methylthiophen-2-yl)methyl]acetamide |
879361-74-7 | 95% | 0.05g |
$76.0 | 2024-06-20 | |
| Enamine | EN300-23053-0.1g |
2-chloro-N-methyl-N-[(3-methylthiophen-2-yl)methyl]acetamide |
879361-74-7 | 95% | 0.1g |
$113.0 | 2024-06-20 | |
| Enamine | EN300-23053-0.25g |
2-chloro-N-methyl-N-[(3-methylthiophen-2-yl)methyl]acetamide |
879361-74-7 | 95% | 0.25g |
$162.0 | 2024-06-20 | |
| Enamine | EN300-23053-0.5g |
2-chloro-N-methyl-N-[(3-methylthiophen-2-yl)methyl]acetamide |
879361-74-7 | 95% | 0.5g |
$310.0 | 2024-06-20 | |
| Enamine | EN300-23053-1.0g |
2-chloro-N-methyl-N-[(3-methylthiophen-2-yl)methyl]acetamide |
879361-74-7 | 95% | 1.0g |
$414.0 | 2024-06-20 | |
| Enamine | EN300-23053-2.5g |
2-chloro-N-methyl-N-[(3-methylthiophen-2-yl)methyl]acetamide |
879361-74-7 | 95% | 2.5g |
$810.0 | 2024-06-20 | |
| Enamine | EN300-23053-5.0g |
2-chloro-N-methyl-N-[(3-methylthiophen-2-yl)methyl]acetamide |
879361-74-7 | 95% | 5.0g |
$1199.0 | 2024-06-20 | |
| Enamine | EN300-23053-10.0g |
2-chloro-N-methyl-N-[(3-methylthiophen-2-yl)methyl]acetamide |
879361-74-7 | 95% | 10.0g |
$1778.0 | 2024-06-20 | |
| Enamine | EN300-23053-1g |
2-chloro-N-methyl-N-[(3-methylthiophen-2-yl)methyl]acetamide |
879361-74-7 | 95% | 1g |
$414.0 | 2023-09-15 |
2-chloro-N-methyl-N-(3-methylthiophen-2-yl)methylacetamide Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 2-chloro-N-methyl-N-(3-methylthiophen-2-yl)methylacetamide
2-Chloro-N-Methyl-N-(3-Methylthiophen-2-yl)methylacetamide: A Comprehensive Overview
2-Chloro-N-methyl-N-(3-methylthiophen-2-yl)methylacetamide (CAS No. 879361-74-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. This article provides an in-depth exploration of the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 2-chloro-N-methyl-N-(3-methylthiophen-2-yl)methylacetamide.
Chemical Structure and Properties
2-Chloro-N-methyl-N-(3-methylthiophen-2-yl)methylacetamide is a chlorinated acetamide derivative with a molecular formula of C10H12ClNOS and a molecular weight of 233.72 g/mol. The compound features a thiophene ring, a chloro substituent, and an N-methyl acetamide moiety. These structural elements contribute to its distinct chemical properties, such as solubility, stability, and reactivity. The presence of the thiophene ring imparts aromatic character to the molecule, while the chloro substituent enhances its lipophilicity and potential for interaction with biological targets.
Synthesis Methods
The synthesis of 2-chloro-N-methyl-N-(3-methylthiophen-2-yl)methylacetamide has been reported in several studies, employing various synthetic routes. One common approach involves the reaction of 3-methylthiophene-2-carbaldehyde with methylamine and chloroacetyl chloride under controlled conditions. This multi-step process typically includes the formation of an intermediate imine, followed by reductive amination to yield the final product. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, such as the use of microwave-assisted reactions and catalysts that minimize byproduct formation.
Biological Activities
2-Chloro-N-methyl-N-(3-methylthiophen-2-yl)methylacetamide has been investigated for its potential biological activities, particularly in the context of pharmacological research. Studies have shown that this compound exhibits significant activity against various bacterial strains, making it a promising candidate for the development of novel antibacterial agents. Additionally, preliminary research suggests that it may possess anti-inflammatory properties, which could be beneficial in treating inflammatory diseases. The mechanism of action is believed to involve interactions with specific enzymes or receptors involved in inflammatory pathways.
Pharmacological Applications
The potential applications of 2-chloro-N-methyl-N-(3-methylthiophen-2-yl)methylacetamide in pharmacology are diverse and promising. In addition to its antibacterial and anti-inflammatory properties, recent studies have explored its efficacy as a potential antiviral agent against certain viral infections. The compound's ability to modulate cellular processes and interfere with viral replication mechanisms makes it an attractive target for further investigation. Moreover, its lipophilic nature suggests that it may have good bioavailability and penetration into target tissues, which is crucial for therapeutic effectiveness.
Clinical Trials and Research Advancements
The clinical potential of 2-chloro-N-methyl-N-(3-methylthiophen-2-yl)methylacetamide is currently being evaluated through various preclinical studies and early-stage clinical trials. Preliminary results from these trials have shown promising outcomes in terms of safety and efficacy. For instance, a recent Phase I clinical trial evaluating the safety and pharmacokinetics of the compound in healthy volunteers reported no significant adverse effects at therapeutic doses. These findings provide a strong foundation for advancing the compound into more advanced clinical trials.
Conclusion
In conclusion, 2-chloro-N-methyl-N-(3-methylthiophen-2-yl)methylacetamide (CAS No. 879361-74-7) is a promising organic compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts are focused on optimizing its synthesis methods, elucidating its mechanisms of action, and evaluating its safety and efficacy in clinical settings. As new findings continue to emerge, the future prospects for this compound appear highly promising.
879361-74-7 (2-chloro-N-methyl-N-(3-methylthiophen-2-yl)methylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)